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Compound of Interest

Compound Name: Lithium lactate

Cat. No.: B093041 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core chemical

reactions involving lithium lactate. It is designed to be a valuable resource for researchers,

scientists, and professionals in drug development, offering detailed experimental protocols,

quantitative data, and visualizations of relevant biological pathways.

Synthesis of Lithium Lactate
The primary method for synthesizing lithium lactate is through the neutralization reaction

between lactic acid and lithium hydroxide. This acid-base reaction is straightforward and can be

performed with high yield.

Reaction:

CH₃CH(OH)COOH + LiOH → CH₃CH(OH)COOLi + H₂O (Lactic Acid) + (Lithium Hydroxide) →

(Lithium Lactate) + (Water)

Experimental Protocol: Synthesis of Lithium Lactate
Materials:

Lactic acid (e.g., 85-90% aqueous solution)

Lithium hydroxide monohydrate (LiOH·H₂O)
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Deionized water

Ethanol (optional, for precipitation)

pH meter or pH indicator strips

Magnetic stirrer and stir bar

Heating mantle or water bath

Rotary evaporator (optional)

Filtration apparatus (e.g., Büchner funnel and flask)

Procedure:

Dissolution: Dissolve a known quantity of lithium hydroxide monohydrate in deionized water

in a beaker with constant stirring.

Titration: Slowly add a stoichiometric amount of lactic acid to the lithium hydroxide solution.

Monitor the pH of the solution continuously. The target pH for the final solution should be

approximately 7.

Heating and Concentration: Gently heat the resulting solution to between 60-80°C to ensure

the reaction goes to completion and to begin concentrating the solution. If a rotary

evaporator is available, this is the preferred method for solvent removal.

Precipitation (Optional): If a solid product is desired, the concentrated aqueous solution can

be treated with a solvent in which lithium lactate is poorly soluble, such as cold ethanol, to

induce precipitation.

Isolation and Drying: Collect the solid lithium lactate by filtration. Wash the solid with a

small amount of cold ethanol to remove any remaining impurities. Dry the product in a

vacuum oven at a moderate temperature (e.g., 60-80°C) to a constant weight.

Characterization: The final product can be characterized by techniques such as Fourier-

Transform Infrared Spectroscopy (FTIR) to confirm the presence of characteristic functional

groups and by titration to determine purity.
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Quantitative Data: Synthesis of Lithium Lactate
Parameter Value/Range Notes

Typical Yield >95%

The yield is highly dependent

on the careful control of

stoichiometry and the

efficiency of product isolation.

Purity ≥98%

Purity can be enhanced by

recrystallization from a suitable

solvent system.

Reaction Time 1-2 hours

The reaction time can vary

based on the scale of the

reaction and the temperature.

Reaction Temperature Room temperature to 80°C

Gentle heating can facilitate

the reaction and subsequent

concentration.

Decomposition of Lithium Lactate
Lithium lactate is a stable salt at room temperature but will decompose upon heating. When

heated to decomposition, it is known to emit acrid smoke.[1][2] The thermal decomposition of

metal lactates generally proceeds through several stages, often involving dehydration,

decarboxylation, and the formation of metal carbonates and/or oxides as the final products.

Thermal Decomposition Analysis
Thermogravimetric analysis (TGA) coupled with mass spectrometry (TGA-MS) is the standard

method for studying the thermal decomposition of compounds like lithium lactate. This

technique provides quantitative information about mass loss as a function of temperature and

identifies the gaseous products evolved during decomposition.

Expected Decomposition Products:

Based on studies of other metal lactates, the thermal decomposition of lithium lactate is

expected to produce:
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Water (H₂O) from the dehydration of any residual moisture or coordinated water.

Carbon dioxide (CO₂) and carbon monoxide (CO) from the decomposition of the lactate

moiety.

Acetaldehyde and other volatile organic compounds as byproducts.

The solid residue is likely to be lithium carbonate (Li₂CO₃) and, at higher temperatures,

potentially lithium oxide (Li₂O).

Quantitative Data: Thermal Decomposition
Parameter Value/Range Notes

Decomposition Onset

Temperature
>300 °C

This is the temperature at

which significant mass loss

begins.

Major Decomposition Stages Typically 2-3 stages

These stages correspond to

dehydration, decarboxylation,

and carbonate decomposition.

Final Residue Li₂CO₃ / Li₂O

The composition of the final

residue depends on the final

decomposition temperature

and atmosphere.

Acid-Base Reactions
As the salt of a weak acid (lactic acid) and a strong base (lithium hydroxide), lithium lactate in

an aqueous solution will have a slightly basic pH due to the hydrolysis of the lactate ion.

Hydrolysis Reaction:

CH₃CH(OH)COO⁻ + H₂O ⇌ CH₃CH(OH)COOH + OH⁻ (Lactate ion) + (Water) ⇌ (Lactic Acid)

+ (Hydroxide ion)

Acid-Base Properties
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The acid-base behavior of a lithium lactate solution is governed by the acid dissociation

constant (pKa) of lactic acid.

Quantitative Data: Acid-Base Properties
Parameter Value Reference

pKa of Lactic Acid 3.86 [3][4][5]

pKb of Lactate 10.14
Calculated from pKa + pKb =

14

The pH of a lithium lactate solution can be estimated using the following formula for the salt of

a weak acid and a strong base:

pH ≈ 7 + ½ (pKa + log[C])

where [C] is the molar concentration of the lithium lactate solution.

Redox Reactions
The lactate anion can undergo oxidation to pyruvate. This is a key reaction in many biological

systems and is catalyzed by the enzyme lactate dehydrogenase.

Redox Reaction:

CH₃CH(OH)COO⁻ ⇌ CH₃C(=O)COO⁻ + 2H⁺ + 2e⁻ (Lactate) ⇌ (Pyruvate) + (Protons) +

(Electrons)

While the lactate ion is redox-active, the lithium cation (Li⁺) is generally considered redox-

inactive under typical biological and laboratory conditions, as it is already in its highest

oxidation state.

Other Key Chemical Reactions
Reaction with Triphosgene
Lithium lactate can react with triphosgene (bis(trichloromethyl) carbonate) to form a cyclic

lactide, specifically lactic acid-O-internal anhydride.[1][2] This reaction is a useful method for
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the synthesis of lactides, which are precursors to polylactic acid (PLA), a biodegradable

polymer.

General Reaction Mechanism:

The reaction likely proceeds through the formation of a chloroformate intermediate, followed by

an intramolecular nucleophilic attack of the hydroxyl group on the activated carbonyl, leading to

cyclization and elimination of phosgene.[1]

Precursor for Material Synthesis
Lithium lactate serves as a convenient and often preferred precursor for the synthesis of

various lithium-containing inorganic materials, such as lithium silicate (Li₄SiO₄) and lithium

titanate (Li₄Ti₅O₁₂).[1][2] These materials have applications in areas such as carbon capture

and as electrode materials in lithium-ion batteries.

Materials:

Lithium lactate

Amorphous silica (SiO₂)

High-purity alumina crucibles

Tube furnace with controlled atmosphere capabilities

Procedure:

Mixing: Stoichiometric amounts of lithium lactate and silica are intimately mixed. This can

be achieved by dry grinding in a mortar and pestle or by ball milling.

Calcination: The mixture is placed in an alumina crucible and heated in a tube furnace. The

calcination is typically carried out in two stages:

An initial heating ramp to an intermediate temperature (e.g., 400-500°C) to decompose the

lithium lactate to lithium carbonate.
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A second heating ramp to a higher temperature (e.g., 700-900°C) for several hours to

facilitate the solid-state reaction between lithium carbonate and silica to form Li₄SiO₄.

Cooling and Characterization: The product is cooled to room temperature and can be

characterized by X-ray diffraction (XRD) to confirm the crystalline phase.

Materials:

Lithium lactate

Titanium(IV) isopropoxide or another titanium precursor

A carbon source (e.g., glucose, sucrose)

Deionized water

Teflon-lined stainless steel autoclave

Procedure:

Precursor Solution: A solution of the titanium precursor is prepared, often in an alcohol.

Hydrolysis and Mixing: An aqueous solution containing stoichiometric amounts of lithium
lactate and the carbon source is added to the titanium precursor solution under vigorous

stirring to induce hydrolysis and form a homogeneous precursor gel or suspension.

Hydrothermal Treatment: The mixture is transferred to a Teflon-lined autoclave and heated to

a specific temperature (e.g., 180-200°C) for a set duration (e.g., 12-48 hours).[6]

Isolation and Calcination: The solid product is collected by filtration, washed, and dried. It is

then calcined at a high temperature (e.g., 700-800°C) under an inert atmosphere (e.g., argon

or nitrogen) to form the crystalline Li₄Ti₅O₁₂/C composite.

Characterization: The final product is characterized by XRD for phase identification, scanning

electron microscopy (SEM) or transmission electron microscopy (TEM) for morphology, and

electrochemical methods to evaluate its performance as a battery anode.

Role in Biological Signaling Pathways
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Lithium, as a monovalent cation, is known to have significant effects on various intracellular

signaling pathways, which is the basis for its use as a mood stabilizer in the treatment of

bipolar disorder. While much of the research has been conducted with lithium carbonate, the

active species is the lithium ion, and thus the findings are relevant to lithium lactate. Key

pathways affected by lithium include:

Glycogen Synthase Kinase-3β (GSK-3β) Pathway: Lithium is a direct inhibitor of GSK-3β, a

key enzyme in many cellular processes.[7]

Wnt Signaling Pathway: By inhibiting GSK-3β, lithium can activate the canonical Wnt

signaling pathway, which is involved in cell fate determination, proliferation, and migration.[8]

[9][10][11][12][13][14]

MAPK/ERK Pathway: Lithium has been shown to modulate the mitogen-activated protein

kinase (MAPK)/extracellular signal-regulated kinase (ERK) pathway, which is crucial for cell

growth and differentiation.[12][15][16][17][18]

Phosphatidylinositol (PI) Signaling Pathway: Lithium inhibits inositol monophosphatase, an

enzyme in the PI signaling pathway, leading to a reduction in inositol and affecting

downstream signaling.[19][20][21][22][23]

Visualization of Signaling Pathways
Below are simplified diagrams of the key signaling pathways affected by lithium, generated

using the DOT language for Graphviz.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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